Cas no 2229429-61-0 (methyl 5-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2229429-61-0
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 6338326
• PubChem ID: 165677556
• Update Time: 2025-05-20

methyl 5-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylate
• 2229429-61-0
• EN300-1739590

• Inchi： 1S/C9H13N3O3/c1-12-7(9(14)4-10-5-9)6(3-11-12)8(13)15-2/h3,10,14H,4-5H2,1-2H3
• InChI Key： JKSQMTIIJGPDDG-UHFFFAOYSA-N
• SMILES： OC1(C2=C(C(=O)OC)C=NN2C)CNC1

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 76.4Ų

Additional information on methyl 5-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylate

Exploring the Potential of Methyl 5-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2229429-61-0) in Modern Pharmaceutical Research

The compound methyl 5-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2229429-61-0) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a pyrazole core with a hydroxyazetidine moiety, represents a promising scaffold for drug discovery. Researchers are particularly interested in its role as a bioactive intermediate for developing novel small-molecule inhibitors targeting various diseases.

One of the key reasons for the growing interest in CAS No. 2229429-61-0 is its versatility in medicinal chemistry. The presence of both a hydroxyazetidine group and a methyl ester functionality allows for diverse chemical modifications, making it a valuable building block for structure-activity relationship (SAR) studies. Recent publications highlight its potential in designing kinase inhibitors, which are crucial for treating conditions like cancer and inflammatory disorders. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

From a synthetic perspective, methyl 5-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylate offers several advantages. Its azetidine ring contributes to improved metabolic stability compared to larger cyclic amines, addressing a common challenge in drug bioavailability. Additionally, the pyrazole-carboxylate segment provides a handle for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). These properties make it particularly relevant in the era of AI-driven drug discovery, where computational models prioritize compounds with favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles.

The compound's potential extends beyond traditional pharmaceuticals. In the context of agrochemical innovation, derivatives of CAS No. 2229429-61-0 have shown promise as plant growth regulators, reflecting the broader shift toward sustainable agriculture. This dual applicability in human health and agriculture makes it a compelling subject for interdisciplinary research. Furthermore, its chiral center at the 3-hydroxyazetidin-3-yl position opens avenues for stereoselective synthesis, a hot topic in asymmetric catalysis.

Quality control and characterization of methyl 5-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylate rely heavily on advanced analytical techniques. HPLC purity analysis, NMR spectroscopy, and mass spectrometry are essential for verifying its structural integrity, especially given the increasing regulatory emphasis on impurity profiling in API (active pharmaceutical ingredient) development. These aspects are critical for researchers who frequently search for "how to characterize heterocyclic compounds" or "analytical methods for azetidine derivatives."

Looking ahead, the demand for CAS No. 2229429-61-0 is expected to rise as more studies explore its pharmacophore potential. Its compatibility with green chemistry principles—such as solvent-free reactions or catalytic transformations—also positions it favorably in the context of environmentally friendly synthesis. For laboratories focusing on fragment-based drug design, this compound serves as an excellent starting point due to its balanced molecular weight and polar surface area.

In conclusion, methyl 5-(3-hydroxyazetidin-3-yl)-1-methyl-1H-pyrazole-4-carboxylate exemplifies the convergence of structural novelty and practical utility in contemporary chemical research. Its multifaceted applications—from drug discovery to material science—underscore why it remains a subject of intense investigation. As the scientific community continues to prioritize molecular diversity and synthetic efficiency, compounds like this will undoubtedly play a pivotal role in shaping future breakthroughs.